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molecular formula C10H14N2O5 B3046658 5-tert-Butoxycarbonylamino-2-methyl-oxazole-4-carboxylic acid CAS No. 1262860-67-2

5-tert-Butoxycarbonylamino-2-methyl-oxazole-4-carboxylic acid

Cat. No. B3046658
CAS RN: 1262860-67-2
M. Wt: 242.23
InChI Key: FWTNREZOUJYXFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08207164B2

Procedure details

To a solution of 314 mg (1.163 mmol) 5-tert-butoxycarbonylamino-2-methyl-oxazole-4-carboxylic acid ethyl ester in 1.16 ml THF was added at 0° C. 5.82 ml (5.82 mmol) 1N sodium hydroxide, the mixture was allowed to warm to room temperature and stirring was continued for 6 days. At 0° C. 5.82 ml (5.82 mmol) 1N HCl was added and the solvents were evaporated. The residue was suspended in DCM and filtered, the solvent was evaporated to provide the title compound as colorless solid.
Name
5-tert-butoxycarbonylamino-2-methyl-oxazole-4-carboxylic acid ethyl ester
Quantity
314 mg
Type
reactant
Reaction Step One
Name
THF
Quantity
1.16 mL
Type
solvent
Reaction Step One
Name
sodium hydroxide
Quantity
5.82 mL
Type
reactant
Reaction Step Two
Name
HCl
Quantity
5.82 mL
Type
reactant
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
C([O:3][C:4]([C:6]1[N:7]=[C:8]([CH3:19])[O:9][C:10]=1[NH:11][C:12]([O:14][C:15]([CH3:18])([CH3:17])[CH3:16])=[O:13])=[O:5])C.[OH-].[Na+].Cl>C1COCC1>[C:15]([O:14][C:12]([NH:11][C:10]1[O:9][C:8]([CH3:19])=[N:7][C:6]=1[C:4]([OH:5])=[O:3])=[O:13])([CH3:18])([CH3:16])[CH3:17] |f:1.2|

Inputs

Step One
Name
5-tert-butoxycarbonylamino-2-methyl-oxazole-4-carboxylic acid ethyl ester
Quantity
314 mg
Type
reactant
Smiles
C(C)OC(=O)C=1N=C(OC1NC(=O)OC(C)(C)C)C
Name
THF
Quantity
1.16 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
sodium hydroxide
Quantity
5.82 mL
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
HCl
Quantity
5.82 mL
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
At 0° C
CUSTOM
Type
CUSTOM
Details
the solvents were evaporated
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
the solvent was evaporated

Outcomes

Product
Details
Reaction Time
 6 d
Name
title compound
Type
product
Smiles
C(C)(C)(C)OC(=O)NC1=C(N=C(O1)C)C(=O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.